Cas no 1337185-13-3 (3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine)
3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine
- 3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine
- EN300-1962129
- 1337185-13-3
-
- Inchi: 1S/C10H10ClF3N2O/c11-9-7(8-5-17-2-1-15-8)3-6(4-16-9)10(12,13)14/h3-4,8,15H,1-2,5H2
- InChI Key: BWVIIKFPBRWQJU-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(C(F)(F)F)=CN=1)C1COCCN1
Computed Properties
- Exact Mass: 266.0433751g/mol
- Monoisotopic Mass: 266.0433751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.2Ų
3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1962129-1g |
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine |
1337185-13-3 | 1g |
$1629.0 | 2023-09-17 | ||
| Enamine | EN300-1962129-5g |
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine |
1337185-13-3 | 5g |
$4722.0 | 2023-09-17 | ||
| Enamine | EN300-1962129-10g |
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine |
1337185-13-3 | 10g |
$7004.0 | 2023-09-17 | ||
| Enamine | EN300-1962129-0.05g |
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine |
1337185-13-3 | 0.05g |
$1368.0 | 2023-09-17 | ||
| Enamine | EN300-1962129-0.1g |
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine |
1337185-13-3 | 0.1g |
$1433.0 | 2023-09-17 | ||
| Enamine | EN300-1962129-0.25g |
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine |
1337185-13-3 | 0.25g |
$1498.0 | 2023-09-17 | ||
| Enamine | EN300-1962129-0.5g |
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine |
1337185-13-3 | 0.5g |
$1563.0 | 2023-09-17 | ||
| Enamine | EN300-1962129-1.0g |
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine |
1337185-13-3 | 1g |
$1629.0 | 2023-05-31 | ||
| Enamine | EN300-1962129-2.5g |
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine |
1337185-13-3 | 2.5g |
$3191.0 | 2023-09-17 | ||
| Enamine | EN300-1962129-5.0g |
3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]morpholine |
1337185-13-3 | 5g |
$4722.0 | 2023-05-31 |
3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine
Recent Advances in the Study of 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine (CAS: 1337185-13-3)
The compound 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine (CAS: 1337185-13-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethyl group and morpholine ring, contribute to its ability to interact with various biological targets. Researchers have explored its utility in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine using a multi-step protocol that ensures high yield and purity. The compound was further derivatized to produce a series of analogs, which were screened for their inhibitory activity against a panel of kinases. Preliminary results indicated promising activity against specific kinase targets involved in cancer progression.
In addition to its role in kinase inhibition, 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics.
Another area of interest is the compound's potential anti-inflammatory effects. Research published in European Journal of Pharmacology (2023) explored the ability of 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine derivatives to modulate inflammatory pathways. The findings suggested that these compounds could inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This opens up possibilities for their use in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Despite these promising findings, challenges remain in the development of 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in animal models.
In conclusion, 3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine (CAS: 1337185-13-3) represents a versatile scaffold with significant potential in drug discovery. Its applications span multiple therapeutic areas, including oncology, infectious diseases, and inflammation. Continued research and development efforts are expected to yield novel drug candidates based on this compound, addressing unmet medical needs in these fields.
1337185-13-3 (3-2-chloro-5-(trifluoromethyl)pyridin-3-ylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)